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Compound of Interest

Compound Name: Gozanertinib

Cat. No.: B15569568 Get Quote

Essential guidance for the proper handling and disposal of Gozanertinib, an investigational

tyrosine kinase inhibitor. Adherence to these protocols is critical for ensuring personnel safety,

environmental protection, and regulatory compliance.

The disposal of investigational drugs such as Gozanertinib is governed by stringent

regulations. These compounds must be treated as hazardous waste unless explicitly

determined otherwise. Flushing down drains or disposal in regular trash is strictly prohibited for

hazardous pharmaceutical waste. This guide provides a procedural workflow for the safe and

compliant disposal of Gozanertinib.

Gozanertinib Hazard Profile
A summary of the key hazards associated with Gozanertinib is provided below. This

information is derived from safety data sheets and should be consulted before handling the

compound.
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Hazard Statement GHS Classification Precautionary Statement

Harmful if swallowed
Acute toxicity, oral (Category

4)

P301+P312: IF SWALLOWED:

call a POISON

CENTER/doctor/physician IF

you feel unwell.[1]

May cause an allergic skin

reaction
Skin sensitization (Category 1)

P302+P352: IF ON SKIN:

wash with plenty of water.[1]

Causes serious eye damage
Serious eye damage/eye

irritation (Category 1)

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses if

present and easy to do-

continue rinsing.[1]

Suspected of damaging fertility

or the unborn child

Reproductive toxicity

(Category 2)

P201: Obtain special

instructions before use.[1]

Causes damage to organs

through prolonged or repeated

exposure

Specific target organ toxicity,

repeated exposure (Category

1)

P314: Get medical

advice/attention if you feel

unwell.[1]

Procedural Workflow for Disposal
The following procedure outlines the necessary steps for the safe and compliant disposal of

Gozanertinib, from initial preparation to final handover for destruction.

Step 1: Personnel Training and Preparation

All personnel handling Gozanertinib waste must complete training on chemical waste

management and the handling of hazardous pharmaceuticals. This training should be renewed

annually. Before beginning any disposal procedures, ensure all necessary Personal Protective

Equipment (PPE) is worn, including gloves, a lab coat, and safety glasses.

Step 2: Waste Segregation and Containerization

Proper segregation of waste is crucial. Two primary types of waste will be generated:
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Trace Waste: This includes items with minimal residual amounts of Gozanertinib, such as

empty vials, syringes, and contaminated PPE.

Bulk Waste: This includes unused or expired Gozanertinib, as well as grossly contaminated

materials.

Container Selection and Labeling:

Select a Compatible Container: Use a designated, compatible hazardous waste container.

For sharps like needles and syringes, a NIOSH-approved sharps container is mandatory.

Labeling: Obtain and affix a "HAZARDOUS WASTE" label to the container. The label must

be completed with the following information:

Generator's Name and Location

Accumulation Start Date

Chemical Name (Gozanertinib) and concentration/percentage.

Step 3: Waste Accumulation and Storage

Trace Waste: Place all items with trace contamination (e.g., vials, syringes, contaminated

gloves, bench paper) directly into the designated hazardous waste container.

Bulk Waste: Unused or expired Gozanertinib should be disposed of in its original container,

which is then placed into the hazardous waste container.

Secure Closure: Once the container is full or the experiment is complete, securely close the

container.

Storage: Store the sealed container in a designated and registered Satellite Accumulation

Area (SAA).

Log and Inspect: Log the container on the SAA Inspection Log and perform weekly

inspections.

Step 4: Arranging for Disposal
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Request Pickup: When ready for pickup, complete and submit a Chemical Waste Disposal

Request Form to your institution's Environmental Health and Safety (EHS) department.

Documentation: Retain all documentation, including the signed manifest provided by the

hazardous waste vendor at the time of pickup, for your research records. The date of pickup

by EHS is considered the official disposal date.

Experimental Protocols
Currently, there are no standardized experimental protocols for the chemical neutralization of

Gozanertinib for disposal purposes. The recommended procedure is incineration by a licensed

hazardous waste management facility.
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Caption: Logical workflow for the safe disposal of Gozanertinib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Final Step: A Guide to the Safe Disposal
of Gozanertinib]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15569568#gozanertinib-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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